Pyriprole
Overview
Description
Pyriprole is a compound that belongs to the class of pyrroles, which are heterocyclic aromatic organic compounds characterized by a five-membered ring structure containing one nitrogen atom. Pyrroles are important in various fields, including pharmaceuticals, materials science, and as intermediates in organic synthesis due to their diverse chemical properties and biological activities.
Synthesis Analysis
The synthesis of pyrroles, including compounds like Pyriprole, can be achieved through various methods. A notable approach is the sustainable iridium-catalyzed synthesis, which involves deoxygenating and linking secondary alcohols and amino alcohols via C–N and C–C bond formation, with hydrogen gas being a by-product. This method is notable for its use of renewable resources and its functional group tolerance, including olefins, chlorides, and amines, under mild conditions (Michlik & Kempe, 2013). Other methods include oxidative synthesis from alkynes and diazenes via Ti(II)/Ti(IV) redox catalysis, which allows for the generation of penta- and trisubstituted pyrroles (Gilbert, Hue, & Tonks, 2016), and the silver-catalyzed 1,3-dipolar cycloaddition/oxidative dehydrogenative aromatization tandem reaction for multisubstituted pyrroles synthesis (Liu et al., 2017).
Scientific Research Applications
Application 1: Treatment of Tick Infestations in Dogs
- Scientific Field : Veterinary Parasitology
- Summary of the Application : Pyriprole is used in a 12.5% topical solution to treat tick infestations in dogs . It has been shown to be effective against various species of ticks, including Ixodes ricinus, Dermacentor reticulatus, and Rhipicephalus sanguineus .
- Methods of Application or Experimental Procedures : The 12.5% pyriprole solution is applied topically to dogs. In the studies referenced, a single application was used to evaluate its efficacy .
- Results or Outcomes : The studies showed an unprecedented level of efficacy against induced I. ricinus and R. sanguineus infestations for up to 30 days following a single application .
Application 2: Treatment of Flea Infestations in Dogs
- Scientific Field : Veterinary Medicine
- Summary of the Application : Pyriprole is an active ingredient in PRAC-TIC, a veterinary medicinal product used to treat and prevent flea infestations in dogs . It is effective against Ctenocephalides canis and C. felis .
- Methods of Application or Experimental Procedures : PRAC-TIC is applied as a spot-on between the shoulder blades directly on the skin of the animals at a minimum recommended dose of 12.5 mg pyriprole/kg body weight . The product is applied monthly .
Application 3: Efficacy Against Ticks After Water Exposure
- Scientific Field : Veterinary Parasitology
- Summary of the Application : Pyriprole’s efficacy against ticks and fleas on dogs was tested after exposure to water and shampooing .
- Methods of Application or Experimental Procedures : A 12.5% pyriprole spot-on solution was applied to dogs. The dogs were then exposed to water and shampooing at various time points after treatment .
- Results or Outcomes : The studies found that water exposure and shampooing did not significantly affect the efficacy of pyriprole. The efficacy against R. sanguineus ticks ranged from 96.8% to 100% at various time points during the 30 days following treatment .
Application 4: Insecticide and Acaricide
- Scientific Field : Entomology
- Summary of the Application : Pyriprole is used as an insecticide and acaricide. It is effective against a variety of insects and mites .
- Methods of Application or Experimental Procedures : Pyriprole is typically applied topically or added to the environment of the pests .
- Results or Outcomes : Pyriprole inhibits γ-aminobutyric acid (GABA)-gated chloride channels, resulting in uncontrolled hyperactivity of the central nervous system of fleas and ticks. This leads to the death of the pests .
Application 5: Efficacy Against Ticks After Shampooing
- Scientific Field : Veterinary Parasitology
- Summary of the Application : The efficacy of a 12.5% pyriprole spot-on solution against brown dog tick (Rhipicephalus sanguineus) and cat flea (Ctenocephalides felis) infestations on dogs was tested after shampooing .
- Methods of Application or Experimental Procedures : A 12.5% pyriprole spot-on solution was applied to dogs. The dogs were then shampooed at various time points after treatment .
- Results or Outcomes : The studies found that shampooing did not significantly affect the efficacy of pyriprole. The efficacy against R. sanguineus ticks ranged from 96.8% to 100% at various time points during the 30 days following treatment .
Application 6: Insecticide and Acaricide for Fleas and Ticks
- Scientific Field : Entomology
- Summary of the Application : Pyriprole is used as an insecticide and acaricide. It is effective against a variety of insects and mites .
- Methods of Application or Experimental Procedures : Pyriprole is typically applied topically or added to the environment of the pests .
- Results or Outcomes : Pyriprole inhibits γ-aminobutyric acid (GABA)-gated chloride channels, resulting in uncontrolled hyperactivity of the central nervous system of fleas and ticks. This leads to the death of the pests .
Future Directions
properties
IUPAC Name |
1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(difluoromethylsulfanyl)-5-(pyridin-2-ylmethylamino)pyrazole-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10Cl2F5N5S/c19-11-5-9(18(23,24)25)6-12(20)14(11)30-16(28-8-10-3-1-2-4-27-10)15(31-17(21)22)13(7-26)29-30/h1-6,17,28H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWMQNVGAHVXSPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC2=C(C(=NN2C3=C(C=C(C=C3Cl)C(F)(F)F)Cl)C#N)SC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10Cl2F5N5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20192613 | |
Record name | Pyriprole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20192613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
494.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pyriprole | |
CAS RN |
394730-71-3 | |
Record name | Pyriprole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=394730-71-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyriprole [ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0394730713 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyriprole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20192613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(difluoromethylsulfanyl)-5-(pyridin-2-ylmethylamino)pyrazole-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PYRIPROLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/69OX73ZVJN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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